Cas no 4238-91-9 (2-(aziridin-1-yl)-4,6-dichloropyrimidine)

2-(aziridin-1-yl)-4,6-dichloropyrimidine structure
4238-91-9 structure
Product Name:2-(aziridin-1-yl)-4,6-dichloropyrimidine
CAS No:4238-91-9
MF:C6H5Cl2N3
MW:190.029998540878
CID:1515076
PubChem ID:96075
Update Time:2025-04-21

2-(aziridin-1-yl)-4,6-dichloropyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-(aziridin-1-yl)-4,6-dichloropyrimidine
    • 4,6-Dichlor-2-aziridinyl-(1)-pyrimidin
    • Pyrimidine, 2-aziridino-4,6-dichloro-
    • 2-Aziridin-1-yl-4,6-dichlor-pyrimidin
    • NSC50924
    • BRN 0145035
    • 2-aziridin-1-yl-4,6-dichloro-pyrimidine
    • 4,6-Dichloro-2-ethyleneiminopyrimidine
    • 2-Aziridino-4,6-dichloropyrimidine
    • AC1L3VOF
    • 4,6-Dichlor-2-aziridinyl-(1)-pyrimidin; Pyrimidine, 2-aziridino-4,6-dichloro-; 2-Aziridin-1-yl-4,6-dichlor-pyrimidin; NSC50924; BRN 0145035; 2-aziridin-1-yl-4,6-dichloro-pyrimidine; 4,6-Dichloro-2-ethyleneiminopyrimidine; 2-Aziridino-4,6-dichloropyrimidine; AC1L3VOF;
    • 5-25-10-00088 (Beilstein Handbook Reference)
    • DTXSID80195185
    • 2-(1-AZIRIDINYL)-4,6-DICHLOROPYRIMIDINE
    • NSC-50924
    • A6P67A57RV
    • NSC 50924
    • Pyrimidine, 2-(1-aziridinyl)-4,6-dichloro-
    • 4238-91-9
    • UNII-A6P67A57RV
    • Inchi: 1S/C6H5Cl2N3/c7-4-3-5(8)10-6(9-4)11-1-2-11/h3H,1-2H2
    • InChI Key: QIECOKJMZNNZML-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=NC(=N1)N1CC1)Cl

Computed Properties

  • Exact Mass: 188.98625
  • Monoisotopic Mass: 188.9860526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 28.8Ų

Experimental Properties

  • PSA: 28.79
  • LogP: 1.66840
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